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Compound of Interest

Compound Name:
5-Bromo-3-chloro-2-

ethoxypyridine

Cat. No.: B1528050 Get Quote

5-Bromo-3-chloro-2-ethoxypyridine is a substituted pyridine derivative utilized as a building

block in complex organic synthesis, particularly within pharmaceutical and agrochemical

research. While specific toxicological data for this compound is not extensively published, its

structure, featuring halogen and alkoxy functional groups on a pyridine core, suggests a profile

that necessitates rigorous safety protocols. This guide provides a comprehensive framework for

the safe handling, storage, and emergency management of 5-Bromo-3-chloro-2-
ethoxypyridine, grounded in established chemical safety principles and data extrapolated

from structurally similar compounds. The causality behind each recommendation is explained

to empower researchers with the knowledge to conduct their work safely and effectively.

Section 1: Chemical Identification and
Physicochemical Properties
A precise understanding of a chemical's identity and physical properties is the foundation of a

thorough risk assessment.
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Property Data Source

Chemical Name
5-bromo-3-chloro-2-

ethoxypyridine
ECHEMI[1]

CAS Number 1245648-68-3 ECHEMI[1]

Molecular Formula C₇H₇BrClNO ECHEMI[1]

Molecular Weight 236.49 g/mol ECHEMI[1]

Physical State
Solid (Assumed based on

similar compounds)
N/A

Appearance
White to off-white or light

yellow solid (Inferred)
[2][3]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility
Data not available; likely

soluble in organic solvents
N/A

Note: Due to a lack of specific experimental data for 5-Bromo-3-chloro-2-ethoxypyridine,

some physical properties are inferred from closely related analogs like 5-Bromo-3-chloro-2-

methoxypyridine and 5-Bromo-2-chloro-3-fluoropyridine.

Section 2: Hazard Identification and GHS
Classification
While a specific, official GHS classification for 5-Bromo-3-chloro-2-ethoxypyridine is not

readily available, a conservative classification can be reliably inferred from numerous safety

data sheets of structurally analogous bromo-chloro-pyridines.[4][5][6][7][8] The consistent

classification across these related molecules provides a strong basis for risk assessment.

Inferred GHS Classification:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin Corrosion /

Irritation
Category 2 Warning

H315: Causes

skin irritation

Serious Eye

Damage / Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation

Causality of Hazards: The pyridine ring, combined with electron-withdrawing halogen

substituents (Bromine and Chlorine), can render the compound reactive and irritating to

biological tissues. Upon contact with skin or eyes, it can disrupt cell membranes, leading to

inflammation, redness, and pain.[5][7] Inhalation of dust or aerosols can similarly irritate the

mucosal linings of the respiratory tract.[8]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control is critical. This involves engineering controls as

the primary line of defense, supplemented by appropriate PPE.

Engineering Controls
Fume Hood: All handling of 5-Bromo-3-chloro-2-ethoxypyridine, including weighing,

transferring, and preparing solutions, must be conducted within a certified chemical fume

hood. This is the most crucial step to prevent inhalation of airborne particulates or vapors

and to contain any accidental spills.

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[9]
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Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[8][10]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the identified hazards of skin, eye, and respiratory irritation.

Eye and Face Protection: Chemical splash goggles conforming to ANSI Z87.1 or EN 166

standards are mandatory.[8][9] A face shield should be worn in addition to goggles when

there is a significant risk of splashing, such as when handling larger quantities or during

vigorous reactions.[11]

Skin Protection:

Gloves: Chemically resistant gloves, such as nitrile, must be worn. Gloves must be

inspected for integrity before use and removed using the proper technique to avoid skin

contamination.[9] Contaminated gloves should be disposed of immediately as hazardous

waste.

Lab Coat: A flame-resistant lab coat is required to protect against splashes and to keep

personal clothing from contamination.[11] Ensure the coat is fully buttoned.

Respiratory Protection: When engineering controls are not sufficient (e.g., during a large spill

cleanup), a NIOSH-approved air-purifying respirator with an appropriate cartridge for organic

vapors and particulates should be used.[4][12] Respirator use requires a formal program,

including fit-testing and medical clearance.[12]

Section 4: Proactive Handling and Storage
Protocols
Adherence to strict protocols minimizes the risk of exposure and chemical incidents.

Safe Handling Workflow
The following workflow provides a self-validating system for handling the chemical from

acquisition to disposal.
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Caption: Standard Operating Procedure for Handling 5-Bromo-3-chloro-2-ethoxypyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1528050?utm_src=pdf-body-img
https://www.benchchem.com/product/b1528050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Requirements
Proper storage is essential for maintaining chemical stability and preventing accidental release.

Container: Keep the container tightly closed to prevent moisture ingress and contamination.

[5]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[5]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid anhydrides, and

acid chlorides.[5] Storing incompatible chemicals together can lead to dangerous reactions,

heat generation, or gas evolution.

Section 5: Emergency Procedures: A Validated
Response System
Rapid and correct response during an emergency is critical to mitigating harm.

First Aid Measures
The following steps should be taken immediately upon exposure. Medical attention should

always be sought after initial first aid.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4][13]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[6][9]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[4][6][13]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[4]

[13]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing dust or vapors. Wear the appropriate level of PPE as described in Section 3.

[9]

Containment and Clean-up: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[9] For a solid spill, carefully sweep up the material, avoiding

dust formation, and place it in a suitable, closed container for disposal.[5] Use spark-proof

tools if a solvent is involved.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4][13] A water spray can be used to cool containers.

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen bromide (HBr), and hydrogen chloride

(HCl).[10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous combustion products.[4][13]

Section 6: Stability and Reactivity
Reactivity: No specific data is available, but it is not expected to be pyrophoric or explosive

under normal conditions.

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.

Conditions to Avoid: Avoid dust formation, excess heat, and moisture.[7]

Incompatible Materials: Strong oxidizing agents and strong acids.[5][7]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride gas, and hydrogen bromide

gas.[10]
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Section 7: Toxicological Profile
A comprehensive toxicological profile for 5-Bromo-3-chloro-2-ethoxypyridine is not available.

The information below is based on the inferred GHS classification from analogous compounds.

Acute Toxicity: Oral, dermal, and inhalation toxicity data are not available. However, related

compounds are classified as "harmful if swallowed" (Acute Toxicity, Category 4) in some

cases, so caution is warranted.[5][10]

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[5][6][7]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[5][6][7]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[14]

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3).[8][13]

The lack of specific data underscores the importance of handling this chemical with the

assumption that it is hazardous and minimizing all potential routes of exposure.

Caption: Decision matrix for emergency response to a chemical incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1528050#5-bromo-3-chloro-2-ethoxypyridine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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